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Compound of Interest

Compound Name: 3-Isopropylpyridin-4-amine

Cat. No.: B3165623 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary
3-Isopropylpyridin-4-amine is a substituted aminopyridine that represents a valuable,

commercially accessible building block for modern drug discovery and chemical research. Its

structural motifs are pertinent to the development of targeted therapeutics, particularly in

oncology. This guide provides a comprehensive overview of its commercial sourcing, core

physicochemical properties, strategic applications in synthesis, and essential safety protocols.

The objective is to equip researchers with the foundational knowledge required to efficiently

procure and intelligently deploy this reagent in their experimental workflows.

Part 1: Commercial Sourcing and Procurement
Strategy
The successful integration of 3-Isopropylpyridin-4-amine into a research program begins with

reliable sourcing. The compound is readily available from several specialized chemical

suppliers who cater to the research and development sector.

Key Commercial Suppliers

Procurement options range from small-scale catalog quantities for initial screening to larger,

semi-bulk amounts for lead optimization studies. Purity is a critical parameter, with most

vendors offering research-grade material of ≥95%.
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Supplier CAS Number
Representative
Purity

Key Offerings

AK Scientific, Inc. 90196-88-6 ≥95%

Offers various

quantities (e.g.,

100mg, 250mg, 1g,

5g) with full quality

assurance backing.[1]

Amerigo Scientific 90196-88-6 95%

Specialist distributor

serving the life

sciences with multiple

pack sizes available.

[2]

Biosynth 90196-88-6 Not specified

Provides the

compound for

pharmaceutical testing

and as a reference

standard.[3]

BLDpharm 34844-89-8* Not specified

Lists N-

isopropylpyridin-4-

amine, a related

isomer, for research

use.[4][5]

*Note: Researchers must be vigilant about isomeric forms. The primary focus of this guide is 3-
Isopropylpyridin-4-amine (CAS 90196-88-6). Always verify the CAS number with the supplier

before purchase.

A Self-Validating Procurement Workflow

A robust procurement process is essential for ensuring compound identity and quality. The

following workflow outlines the critical steps from identification to laboratory integration.

Caption: A logical workflow for the acquisition and verification of research chemicals.
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Part 2: Physicochemical & Structural Data
A comprehensive understanding of the compound's properties is critical for experimental

design, reaction setup, and safety.

Summary of Key Properties

Property Data Source(s)

IUPAC Name 3-(propan-2-yl)pyridin-4-amine N/A

CAS Number 90196-88-6 [1][2][3]

Molecular Formula C₈H₁₂N₂ [2]

Molecular Weight 136.20 g/mol [2]

Physical Form White to yellow liquid or solid

Storage

Store long-term in a cool, dry

place; Keep in dark place, inert

atmosphere, room

temperature.

[1]

Chemical Structure

The structure features a pyridine ring substituted with an amino group at the 4-position and an

isopropyl group at the 3-position. This arrangement is key to its utility in medicinal chemistry.

Caption: 2D chemical structure of 3-Isopropylpyridin-4-amine.

Part 3: Strategic Role in Medicinal Chemistry
Substituted pyridines are recognized as "privileged structures" in drug discovery, appearing in a

vast number of FDA-approved drugs and clinical candidates.[6][7][8][9] The aminopyridine

scaffold, in particular, is a cornerstone of kinase inhibitor design.

Causality in Experimental Design:
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The choice of 3-Isopropylpyridin-4-amine as a starting material is often driven by the

following mechanistic advantages:

Hydrogen Bonding: The 4-amino group can act as a critical hydrogen bond donor, frequently

interacting with the hinge region of protein kinases.

Vector for Elaboration: The pyridine nitrogen and the carbon backbone provide multiple,

synthetically tractable vectors for modification to enhance potency, selectivity, and

pharmacokinetic properties.

Modulation of Physicochemical Properties: The isopropyl group provides lipophilicity, which

can be crucial for cell permeability and interaction with hydrophobic pockets in a target

protein.

A patent for the synthesis of KRAS G12C inhibitors, a high-impact cancer target, utilizes the

closely related 2-isopropyl-4-methylpyridin-3-amine intermediate, underscoring the relevance of

this chemical class in cutting-edge oncology research.[10]

Generalized Synthetic Workflow

This compound is typically used as a nucleophile in coupling reactions to build more complex

molecular architectures.

Core Building Blocks

Key Transformation Product & Elaboration3-Isopropylpyridin-4-amine

Coupling Reaction
(e.g., Buchwald-Hartwig, Amidation)Electrophilic Partner

(e.g., R-COCl, R-Br)
Coupled IntermediateForms C-N or C-C bond Lead CompoundFurther Synthetic Steps

Click to download full resolution via product page

Caption: Logical relationship in a typical synthetic route using the title compound.
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Part 4: Safety, Handling, and Storage
As with all laboratory chemicals, adherence to strict safety protocols is mandatory. While a

specific, comprehensive Safety Data Sheet (SDS) for 3-Isopropylpyridin-4-amine was not

found in the public domain during this search, the data for related aminopyridines and

isopropylamines provide a strong basis for cautious handling.[11][12][13]

Step-by-Step Handling Protocol:

Pre-Use Verification: ALWAYS obtain and read the supplier-specific SDS before handling the

compound.

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile

gloves (inspect prior to use), and tightly fitting safety goggles.[13]

Ventilation: Conduct all manipulations in a certified chemical fume hood to avoid inhalation of

any potential dust or vapors.[11]

Dispensing: If the material is a solid, handle it carefully to avoid creating dust. If it is a liquid,

use appropriate volumetric tools.

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[1][11] An inert atmosphere is recommended for long-term stability.

Disposal: Dispose of waste material and empty containers in accordance with all local, state,

and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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